Cas no 397329-06-5 (1-(prop-2-en-1-yl)-1H-pyrazole-5-carbaldehyde)

1-(prop-2-en-1-yl)-1H-pyrazole-5-carbaldehyde structure
397329-06-5 structure
Product Name:1-(prop-2-en-1-yl)-1H-pyrazole-5-carbaldehyde
CAS No:397329-06-5
MF:C7H8N2O
MW:136.15122127533
MDL:MFCD24676054
CID:1510812
PubChem ID:23510401
Update Time:2025-04-21

1-(prop-2-en-1-yl)-1H-pyrazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-5-carboxaldehyde, 1-(2-propenyl)-
    • 1-(prop-2-en-1-yl)-1H-pyrazole-5-carbaldehyde
    • SCHEMBL2720779
    • 397329-06-5
    • 1-Allyl-1H-pyrazole-5-carbaldehyde
    • EN300-1572731
    • YDYCDDNJJHNTLQ-UHFFFAOYSA-N
    • MDL: MFCD24676054
    • Inchi: 1S/C7H8N2O/c1-2-5-9-7(6-10)3-4-8-9/h2-4,6H,1,5H2
    • InChI Key: YDYCDDNJJHNTLQ-UHFFFAOYSA-N
    • SMILES: O=CC1=CC=NN1CC=C

Computed Properties

  • Exact Mass: 136.06374
  • Monoisotopic Mass: 136.063662883g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 3
  • Complexity: 136
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 34.9Ų

Experimental Properties

  • PSA: 34.89

1-(prop-2-en-1-yl)-1H-pyrazole-5-carbaldehyde Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1572731-1g
1-(prop-2-en-1-yl)-1H-pyrazole-5-carbaldehyde
397329-06-5
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$770.0 2023-08-31
Enamine
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Enamine
EN300-1572731-0.1g
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Enamine
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Enamine
EN300-1572731-1.0g
1-(prop-2-en-1-yl)-1H-pyrazole-5-carbaldehyde
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Enamine
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1-(prop-2-en-1-yl)-1H-pyrazole-5-carbaldehyde Related Literature

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